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Compound of Interest

Compound Name: 2-(Pyrimidin-5-yl)benzaldehyde

Cat. No.: B1307271 Get Quote

An In-depth Technical Guide to 2-(Pyrimidin-5-yl)benzaldehyde

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 2-(Pyrimidin-5-yl)benzaldehyde, a key building block in medicinal

chemistry and organic synthesis. The information is tailored for researchers, scientists, and

professionals in drug development.

Core Molecular Data
2-(Pyrimidin-5-yl)benzaldehyde is a bicyclic aromatic compound composed of a pyrimidine

ring attached to a benzaldehyde moiety. Its chemical identity is well-established through

various analytical techniques.

Below is a summary of its key molecular and physical properties:
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Property Value Reference(s)

Molecular Formula C₁₁H₈N₂O [1]

Molecular Weight 184.19 g/mol [1]

CAS Number 640769-71-7 [1]

Appearance White to off-white solid

Melting Point 119-120 °C

Storage
Store at 0-8°C, under inert gas

(e.g., Argon)

Synthesis Methodology
The synthesis of aryl-substituted pyrimidines like 2-(Pyrimidin-5-yl)benzaldehyde is often

achieved through palladium-catalyzed cross-coupling reactions, with the Suzuki-Miyaura

coupling being a prominent method. This reaction facilitates the formation of a carbon-carbon

bond between a boronic acid and a halide.

Generalized Experimental Protocol: Suzuki-Miyaura
Coupling
While a specific detailed protocol for the synthesis of 2-(Pyrimidin-5-yl)benzaldehyde is not

readily available in the cited literature, a general procedure based on the Suzuki-Miyaura

coupling of a pyrimidine derivative with a benzaldehyde precursor can be outlined as follows.

This reaction would typically involve the coupling of 5-bromopyrimidine with 2-

formylphenylboronic acid.

Materials:

5-Bromopyrimidine

2-Formylphenylboronic acid

Palladium catalyst (e.g., Pd(PPh₃)₄)
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Base (e.g., K₂CO₃, Na₂CO₃)

Solvent (e.g., a mixture of dimethoxyethane and water, or toluene)

Procedure:

In a reaction vessel, dissolve 5-bromopyrimidine and 2-formylphenylboronic acid in the

chosen solvent system.

Add the base to the mixture.

Purge the reaction mixture with an inert gas (e.g., argon or nitrogen).

Add the palladium catalyst to the mixture under the inert atmosphere.

Heat the reaction mixture to the appropriate temperature (typically reflux) and stir for a

specified time, monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous work-up to remove inorganic salts and the catalyst. This typically

involves partitioning the mixture between an organic solvent and water.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

Filter the mixture and concentrate the solvent under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography on silica gel,

to obtain pure 2-(Pyrimidin-5-yl)benzaldehyde.
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Reactants

Reaction Conditions

5-Bromopyrimidine

2-(Pyrimidin-5-yl)benzaldehyde

+

2-Formylphenylboronic Acid +

Pd Catalyst
(e.g., Pd(PPh3)4)

Base
(e.g., K2CO3)

Click to download full resolution via product page

Generalized Suzuki-Miyaura reaction for synthesis.

Applications in Research and Development
2-(Pyrimidin-5-yl)benzaldehyde is a versatile intermediate with significant applications in

various fields of chemical research.

Intermediate in Pharmaceutical and Agrochemical
Synthesis
The unique structure of 2-(Pyrimidin-5-yl)benzaldehyde, featuring both an aldehyde and a

pyrimidine moiety, makes it a valuable building block for the synthesis of more complex

molecules. It serves as a key intermediate in the development of novel pharmaceuticals and

agrochemicals.[2][3][4] Researchers utilize this compound to construct diverse molecular
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scaffolds for screening and development of new therapeutic agents and crop protection

products.

Temporary Directing Group in C-H Functionalization
A notable application of 2-(Pyrimidin-5-yl)benzaldehyde is its use as a temporary directing

group (TDG) to facilitate metal-catalyzed C-H functionalization.[5] In this role, it can act as a co-

catalyst to control the site selectivity of reactions on a target molecule. This approach simplifies

the process of C-H functionalization by avoiding the need for additional synthetic steps to install

and subsequently remove a covalently bonded directing group.

Target Molecule
(e.g., Amine-substituted compound)

Site-selective
C-H Functionalization

2-(Pyrimidin-5-yl)benzaldehyde
(Temporary Directing Group)

Directs reaction

Metal Catalyst

Functionalized Target Molecule Regenerated TDG

Is released
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Role in C-H functionalization.

Biochemical Research
2-(Pyrimidin-5-yl)benzaldehyde is also employed in biochemical research, particularly in

studies related to enzyme inhibition and receptor binding.[2] Its ability to form derivatives allows

for the exploration of structure-activity relationships, which is crucial for understanding disease

pathways and developing targeted therapies.

While specific signaling pathways directly modulated by 2-(Pyrimidin-5-yl)benzaldehyde are

not extensively documented in the provided search results, its derivatives are investigated for

their potential to interact with various biological targets. For instance, pyrimidine-based
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compounds have been explored as inhibitors of kinases such as ERK1/2, which are key

components of signaling cascades like the RAS/RAF/MEK/ERK pathway.[6] Inhibition of such

pathways is a critical strategy in cancer therapy.

It is important to note that while this compound is a valuable tool, further research is needed to

fully elucidate its mechanisms of action and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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